![molecular formula C20H21N5 B143408 N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine CAS No. 133118-25-9](/img/structure/B143408.png)
N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine, also known as Etizolam, is a benzodiazepine analog that has gained popularity in scientific research due to its unique properties. This compound is structurally similar to benzodiazepines, but it has a different mechanism of action, making it a promising candidate for further research.
Mechanism of Action
N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine works by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. This leads to a decrease in anxiety, sedation, and hypnotic effects.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to a decrease in anxiety and an increase in relaxation. It has also been found to decrease the levels of cortisol, a hormone that is associated with stress.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine in lab experiments is that it has a rapid onset of action, making it useful for studying the effects of drugs on the central nervous system. However, one limitation is that it has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are a number of future directions for research on N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine. One area of interest is its potential as a treatment for anxiety and insomnia. Another area of interest is its effects on memory and learning, and whether it could be used to treat cognitive disorders. Additionally, more research is needed to understand the long-term effects of this compound use, as well as its potential for abuse and addiction.
Synthesis Methods
N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with ethyl acetoacetate, followed by the reaction of the resulting compound with hydrazine hydrate and phenylacetic acid. Another method involves the reaction of 2-aminothiophenol with ethyl bromoacetate, followed by the reaction of the resulting compound with hydrazine hydrate and phenylacetic acid.
Scientific Research Applications
N,N-Diethyl-1-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepin-5-amine has been used in scientific research to study its effects on the central nervous system. It has been found to have anxiolytic, sedative, and hypnotic properties, making it a potential treatment for anxiety and insomnia. It has also been used to study its effects on memory and learning.
properties
CAS RN |
133118-25-9 |
---|---|
Molecular Formula |
C20H21N5 |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N,N-diethyl-1-phenyl-4H-[1,2,4]triazolo[4,3-a][1,5]benzodiazepin-5-amine |
InChI |
InChI=1S/C20H21N5/c1-3-24(4-2)18-14-19-22-23-20(15-10-6-5-7-11-15)25(19)17-13-9-8-12-16(17)21-18/h5-13H,3-4,14H2,1-2H3 |
InChI Key |
GYOSOHLMYLAMFB-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=NC2=CC=CC=C2N3C(=NN=C3C4=CC=CC=C4)C1 |
Canonical SMILES |
CCN(CC)C1=NC2=CC=CC=C2N3C(=NN=C3C4=CC=CC=C4)C1 |
Other CAS RN |
133118-25-9 |
synonyms |
4H-(1,2,4)Triazolo(4,3-a)(1,5)benzodiazepin-5-amine, N,N-diethyl-1-phe nyl- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.